Cas no 23769-39-3 (1,3,5-Trithiane,2,4,6-trimethyl-, (2a,4a,6b)-)

• Product name: 1,3,5-Trithiane,2,4,6-trimethyl-, (2a,4a,6b)-
• CAS No: 23769-39-3
• MF: C₆H₁₂S₃
• MW: 180.3545
• CID: 264001

1,3,5-Trithiane,2,4,6-trimethyl-, (2a,4a,6b)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trithiane,2,4,6-trimethyl-, (2a,4a,6b)-
• (2alpha,4alpha,6alpha)-2,4,6-Trimethyl-1,3,5-trithiane
• 2,4,6-trimethyl-1,3,5-trithiane
• trans-2,4,6-Trimethyl-1,3,5-trithiane
• alpha-2,4,6-Trimethyl-1,3,5-trithiane

• Inchi： InChI=1S/C6H12S3/c1-4-7-5(2)9-6(3)8-4/h4-6H,1-3H3
• InChI Key： XQVYLDFSPBXACS-UHFFFAOYSA-N
• SMILES： CC1SC(C)SC(C)S1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 101 ºC
• Boiling Point: 246.5 ºC
• Flash Point: 102.6±18.8 ºC,
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),